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Compound of Interest

Compound Name: TCO-PEGG6-NHS ester

Cat. No.: B11830187

Essential Safety and Handling Guide for TCO-PEG6-
NHS Ester

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical reagents is paramount. This guide provides immediate safety, operational,
and disposal information for TCO-PEG6-NHS ester, a frequently used PEG-based PROTAC
linker.

I. Chemical and Physical Properties

TCO-PEG6-NHS ester is a chemical compound utilized in bioconjugation and proteomics. A
summary of its key properties is provided below.
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Property Value

Chemical Formula C28H46N2012

Molecular Weight 602.7 g/mol

CAS Number 2353409-96-6

Purity Typically >95%

Appearance Can range from a sticky liquid to a solid
Solubility Soluble in DMSO, DCM, and DMF

Store at -20°C in a dry, dark place.[1] Long-term
Storage Conditions storage is not recommended due to the potential
for the TCO group to isomerize.[1]

Shipping Conditions Typically shipped at ambient temperature.

Il. Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for TCO-PEG6-NHS ester is not universally

available, data from similar compounds, such as TCO-NHS ester and other PEG-NHS esters,
indicate potential hazards.[2][3][4]

Potential Hazards:

Harmful if swallowed.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]
Required Personal Protective Equipment (PPE):

To mitigate these risks, the following PPE is mandatory when handling TCO-PEG6-NHS ester:
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PPE Category

Specific Requirements

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile or
neoprene).[4] Change gloves immediately if

contaminated.

Eye/Face Protection

Use chemical safety goggles.[4] A face shield
may be required for tasks with a high risk of

splashing.

Skin and Body Protection

Wear a laboratory coat, long pants, and closed-

toe shoes. Ensure the lab coat is buttoned.

Respiratory Protection

Use in a well-ventilated area, preferably within a
chemical fume hood.[4] If dust or aerosols may
be generated, a NIOSH-approved respirator

(e.g., N95) may be necessary.[5]

Operational and Disposal Plans
A. Step-by-Step Handling Protocol

The following workflow outlines the essential steps for safely handling TCO-PEG6-NHS ester

from receipt to use.
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Caption: Workflow for Handling TCO-PEG6-NHS Ester.
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B. First Aid Measures

In the event of exposure, immediate action is critical. The following table summarizes the
recommended first aid procedures.[2][3]

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[2] Seek

medical attention.[4]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.[2]
Skin Contact . . Lo
Remove contaminated clothing. If irritation

persists, seek medical attention.[4]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration.[2] Seek medical attention.
[4]
Do NOT induce vomiting. Wash out mouth with
) water.[2] Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[4]

C. Spill and Disposal Plan

Proper containment and disposal are crucial to prevent environmental contamination and
further exposure.

Spill Response:
o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure the area is well-ventilated.
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o Contain: For solid spills, prevent the generation of dust. For liquid spills, use an inert
absorbent material like sand or vermiculite.

e Collect: Carefully sweep or scoop the material into a sealed container for disposal.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

Disposal:

Dispose of TCO-PEG6-NHS ester and any contaminated materials as hazardous chemical
waste.[4] All disposal activities must be in accordance with local, state, and federal regulations.
[2][4] Do not allow the material to enter drains or water courses.[4]

Experimental Protocol: Protein Labeling

The following is a general protocol for labeling a protein with TCO-PEG6-NHS ester.

Protein Preparation Reagent Preparation

(Buffer Exchange Protein into Amine-Free Buffer (e.g., PBS, pH 7AD (Dissolve TCO-PEG6-NHS Ester in Anhydrous DMSO)

Conjugation Reaction
\ 4 \ 4

Gdd TCO-PEG6-NHS Ester Solution to Protein Solution (Molar excess of 10-20 folda Encubate at Room Temperature for 30-60 minutes)

Purififation
\

(Remove Unreacted TCO-PEG6-NHS Ester via Size-Exclusion Chromatography or DiaIysis)
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Caption: General Workflow for Protein Labeling.
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Detailed Methodology:

» Protein Preparation: The protein of interest should be in an amine-free buffer, such as
phosphate-buffered saline (PBS) at pH 7.2-8.0, to prevent unwanted side reactions with the
NHS ester.

» Reagent Preparation: Immediately before use, dissolve the TCO-PEG6-NHS ester in an
anhydrous solvent like DMSO to a stock concentration of, for example, 10 mM.

e Conjugation: Add a 10- to 20-fold molar excess of the dissolved TCO-PEG6-NHS ester to
the protein solution. The reaction mixture should be incubated at room temperature for 30 to
60 minutes or at 4°C for 2 hours.

« Purification: Following the incubation period, the unreacted TCO-PEG6-NHS ester and
byproducts must be removed. This is typically achieved using size-exclusion
chromatography (e.g., a desalting column) or dialysis against the appropriate buffer.

o Characterization: The successful conjugation and the degree of labeling can be confirmed
using techniques such as mass spectrometry or SDS-PAGE analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. TCO-PEG6-NHS ester, 2353409-96-6 | BroadPharm [broadpharm.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]

o 3. file.medchemexpress.com [file.medchemexpress.com]

e 4. broadpharm.com [broadpharm.com]

e 5. jenkemusa.com [jenkemusa.com]

 To cite this document: BenchChem. [Personal protective equipment for handling TCO-PEG6-
NHS ester]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b11830187?utm_src=pdf-body
https://www.benchchem.com/product/b11830187?utm_src=pdf-body
https://www.benchchem.com/product/b11830187?utm_src=pdf-body
https://www.benchchem.com/product/b11830187?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-24156
https://file.medchemexpress.com/batch_PDF/HY-141165/TCO-NHS-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-141167A/TCO-PEG4-NHS-ester-SDS-MedChemExpress.pdf
https://broadpharm.com/msds/bp-21633
https://www.jenkemusa.com/wp-content/uploads/2014/12/MSDS_A-MALPEGNHS_01.pdf
https://www.benchchem.com/product/b11830187#personal-protective-equipment-for-handling-tco-peg6-nhs-ester
https://www.benchchem.com/product/b11830187#personal-protective-equipment-for-handling-tco-peg6-nhs-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11830187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b11830187#personal-protective-equipment-for-
handling-tco-peg6-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b11830187#personal-protective-equipment-for-handling-tco-peg6-nhs-ester
https://www.benchchem.com/product/b11830187#personal-protective-equipment-for-handling-tco-peg6-nhs-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11830187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11830187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

